Cas no 20412-52-6 (2-Butene-1,4-diamine,N1,N1,N4,N4-tetraethyl-)

2-Butene-1,4-diamine,N1,N1,N4,N4-tetraethyl- structure
20412-52-6 structure
Product Name:2-Butene-1,4-diamine,N1,N1,N4,N4-tetraethyl-
CAS No:20412-52-6
MF:C12H26N2
MW:198.348243236542
CID:260892
PubChem ID:66922
Update Time:2025-04-19

2-Butene-1,4-diamine,N1,N1,N4,N4-tetraethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butene-1,4-diamine,N1,N1,N4,N4-tetraethyl-
    • N,N,N',N'-tetraethylbut-2-ene-1,4-diamine
    • (E)-N,N,N',N'-Tetraethyl-2-butene-1,4-diamine
    • 2-Butenyldiamine, N,N,N',N'-tetraethyl-
    • AC1L26GQ
    • AG-E-49619
    • BRN 1705594
    • CTK4E4156
    • LS-47349
    • N,N,N',N'-Tetraethyl-1,4-diaminobut-2-ene
    • N,N,N',N'-Tetraethyl-2-butene-1,4-diamine
    • DTXSID70942584
    • 4-04-00-01388 (Beilstein Handbook Reference)
    • 20412-52-6
    • N~1~,N~1~,N~4~,N~4~-Tetraethylbut-2-ene-1,4-diamine
    • E-TED diamine
    • [4-(DIETHYLAMINO)BUT-2-EN-1-YL]DIETHYLAMINE
    • Inchi: 1S/C12H26N2/c1-5-13(6-2)11-9-10-12-14(7-3)8-4/h9-10H,5-8,11-12H2,1-4H3
    • InChI Key: GTSWSDCAOQCBEH-UHFFFAOYSA-N
    • SMILES: N(CC)(CC)CC=CCN(CC)CC

Computed Properties

  • Exact Mass: 198.20978
  • Monoisotopic Mass: 198.209599
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 8
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 6.5
  • XLogP3: 2.1

Experimental Properties

  • Density: 0.844
  • Boiling Point: 254.7°Cat760mmHg
  • Flash Point: 97.6°C
  • Refractive Index: 1.467
  • PSA: 6.48
  • LogP: 2.22620
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